2-([1,1'-biphenyl]-4-yl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C24H23N5O/c1-17-8-13-22(14-18(17)2)29-23(26-27-28-29)16-25-24(30)15-19-9-11-21(12-10-19)20-6-4-3-5-7-20/h3-14H,15-16H2,1-2H3,(H,25,30)
• InChI Key: JJLVMIJDKJHTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol
• CAS No.: 897622-59-2

Description

The compound 2-([1,1'-biphenyl]-4-yl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)acetamide features a biphenyl core linked to an acetamide group, which is further substituted with a tetrazole ring bearing a 3,4-dimethylphenyl moiety.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Table 1: Structural Comparison of Acetamide Derivatives

Compound Name	Core Structure	Key Substituents	Molecular Features
Target Compound	Biphenyl-acetamide	Tetrazole with 3,4-dimethylphenyl	High lipophilicity, hydrogen bonding
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	Pyrazole-acetamide	Chlorophenyl, cyano group	Electron-withdrawing groups
2-{[4-Allyl-5-(1H-benzotriazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Triazole-acetamide	Benzotriazole, allyl, sulfanyl	Sulfur-mediated binding, moderate polarity
N-(4-(2-(Methyl(3-methyl-1-phenyl-1H-pyrazol-5-yl)amino)thiazol-4-yl)phenyl)acetamide	Pyrazole-thiazole hybrid	Methylphenylpyrazole, thiazole	Heterocyclic synergy, planar structure
FP1-12 Hydroxyacetamide derivatives	Triazole-imidazole	Hydroxyacetamide, substituted phenyl	Enhanced solubility, antiproliferative

Key Observations :

• The target compound’s biphenyl and tetrazole groups likely confer superior metabolic stability compared to pyrazole-based analogs (e.g., ), where chloro and cyano substituents may reduce bioavailability due to higher polarity.
• The sulfanyl group in ’s compound could improve binding to cysteine-rich targets but may increase oxidation susceptibility relative to the dimethylphenyl-tetrazole system.
• Hydroxyacetamide derivatives () prioritize solubility via polar groups, contrasting with the target compound’s lipophilic biphenyl, which favors membrane penetration.

Functional Group Impact on Pharmacological Activity

• Tetrazole vs.
• Biphenyl vs. Single Phenyl: The biphenyl system in the target compound may improve aromatic interactions in hydrophobic binding pockets, whereas mono-phenyl analogs (e.g., ) rely on additional heterocycles (e.g., thiazole) for activity.
• 3,4-Dimethylphenyl : This substituent balances lipophilicity and steric effects, unlike electron-withdrawing groups (e.g., nitro in ’s compounds ), which may hinder membrane permeability.

Pharmacological Potential

While direct activity data for the target compound is unavailable, structural analogs provide insights:

• Antiproliferative Activity : Hydroxyacetamide derivatives () show promise in cancer research, suggesting the target compound’s biphenyl-tetrazole system could be optimized for similar applications.
• Binding Specificity : The benzotriazole in may target proteases or kinases, whereas the tetrazole in the target compound could favor angiotensin II receptor binding, a common tetrazole application.